sodium 5-benzyl-1H-1,2,4-triazole-3-carboxylate
Overview
Description
Sodium 5-benzyl-1H-1,2,4-triazole-3-carboxylate (also known as NaBzTc) is a synthetic organic compound with a wide range of applications in scientific research. It is an important reagent used in organic synthesis and has been used in a variety of biochemical and physiological experiments.
Scientific Research Applications
NaBzTc has been used in a variety of scientific research applications, including organic synthesis, biochemistry, and physiology. It has been used as a reagent in organic synthesis to prepare a variety of compounds, including heterocyclic compounds and peptides. In biochemistry and physiology, NaBzTc has been used as a chelating agent to study the structure and function of proteins, enzymes, and other biomolecules. It has also been used to study the metabolism of drugs and other compounds in the body.
Mechanism of Action
NaBzTc acts as a chelating agent, which means it binds to metal ions and forms a complex. This complex can then be used to study the structure and function of proteins, enzymes, and other biomolecules. NaBzTc can also be used to study the metabolism of drugs and other compounds in the body.
Biochemical and Physiological Effects
NaBzTc has been used in a variety of biochemical and physiological experiments. It can be used to study the structure and function of proteins, enzymes, and other biomolecules. It can also be used to study the metabolism of drugs and other compounds in the body. NaBzTc has been found to be non-toxic and non-mutagenic, making it a safe and effective reagent for biochemical and physiological experiments.
Advantages and Limitations for Lab Experiments
NaBzTc is a versatile and effective reagent for a variety of biochemical and physiological experiments. It is non-toxic and non-mutagenic, making it a safe and effective reagent for lab experiments. However, it can be difficult to synthesize large quantities of NaBzTc, and the reaction yields can be low. Additionally, NaBzTc is not very soluble in water, so it must be used in an appropriate solvent.
Future Directions
There are a number of potential future directions for NaBzTc. It could be used to study the structure and function of proteins, enzymes, and other biomolecules in greater detail. It could also be used to study the metabolism of drugs and other compounds in the body. Additionally, NaBzTc could be used to develop new compounds for organic synthesis. Finally, NaBzTc could be used to study the effects of metal ions on biochemical and physiological processes.
Synthesis Methods
NaBzTc can be synthesized through a variety of methods, including the reaction of 5-benzyl-1H-1,2,4-triazole-3-carboxylic acid with sodium hydroxide. The reaction yields NaBzTc and water as a by-product. This method is simple and efficient, and it can be used to prepare a large quantity of NaBzTc in a short amount of time.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for sodium 5-benzyl-1H-1,2,4-triazole-3-carboxylate involves the reaction of benzylamine with ethyl 2-cyanoacetate to form ethyl 2-(benzylamino)-2-oxoacetate, which is then reacted with hydrazine hydrate to form 5-benzyl-1H-1,2,4-triazole-3-carboxylic acid. The acid is then neutralized with sodium hydroxide to form the sodium salt of the compound.", "Starting Materials": [ "Benzylamine", "Ethyl 2-cyanoacetate", "Hydrazine hydrate", "Sodium hydroxide" ], "Reaction": [ "Step 1: Benzylamine is reacted with ethyl 2-cyanoacetate in the presence of a base catalyst to form ethyl 2-(benzylamino)-2-oxoacetate.", "Step 2: Ethyl 2-(benzylamino)-2-oxoacetate is then reacted with hydrazine hydrate in the presence of a reducing agent to form 5-benzyl-1H-1,2,4-triazole-3-carboxylic acid.", "Step 3: The acid is then neutralized with sodium hydroxide to form the sodium salt of the compound, sodium 5-benzyl-1H-1,2,4-triazole-3-carboxylate." ] } | |
CAS RN |
2407104-87-2 |
Molecular Formula |
C10H8N3NaO2 |
Molecular Weight |
225.2 |
Purity |
95 |
Origin of Product |
United States |
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